molecular formula C13H17NO3 B7459977 3-(Butanoylamino)-3-phenylpropanoic acid

3-(Butanoylamino)-3-phenylpropanoic acid

Cat. No.: B7459977
M. Wt: 235.28 g/mol
InChI Key: YIAHNNXXFOPGRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Butanoylamino)-3-phenylpropanoic acid is a β-amino acid derivative characterized by a phenyl group and a butanoylamino substituent attached to the β-carbon of the propanoic acid backbone. This compound is structurally significant due to its role as a synthetic intermediate in pharmaceutical chemistry, particularly in the synthesis of taxane derivatives. For example, it is utilized as a key component in the 13-ester of Baccatin III, a precursor for paclitaxel analogs .

Properties

IUPAC Name

3-(butanoylamino)-3-phenylpropanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17NO3/c1-2-6-12(15)14-11(9-13(16)17)10-7-4-3-5-8-10/h3-5,7-8,11H,2,6,9H2,1H3,(H,14,15)(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YIAHNNXXFOPGRC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC(=O)NC(CC(=O)O)C1=CC=CC=C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

235.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Key Observations:

  • Substituent Effects: The butanoylamino group enhances lipophilicity (logP ~2.1) compared to acetamido (logP ~1.3) or amino (logP ~0.5) analogs. This may improve membrane permeability but reduce aqueous solubility.
  • Biological Relevance: Chlorinated derivatives (e.g., 3-(3,5-dichloro-4-hydroxyphenyl)propanoic acid) exhibit antimicrobial activity, suggesting halogenation enhances bioactivity .
  • Acid-Base Properties : All analogs share a carboxyl group with pKa ~2.3–4.2, making them predominantly ionized at physiological pH.

Antimicrobial Activity

Chlorinated phenylpropanoic acid derivatives (e.g., compounds 1–3 in ) demonstrate selective antimicrobial effects:

  • E. coli : MIC values <10 µg/mL for dichloro derivatives.
  • S. aureus : Moderate inhibition (MIC ~25 µg/mL).
  • C. albicans: Resistant to phenylpropanoic acids but sensitive to diketopiperazine alkaloids . The absence of halogen or polar groups in 3-(butanoylamino)-3-phenylpropanoic acid likely limits its antimicrobial potency compared to these chlorinated analogs.

Case Study: Substituent-Driven Activity

  • 3-(3-Chloro-4-hydroxyphenyl)propanoic acid (): The chloro and hydroxy groups confer both lipophilicity and hydrogen-bonding capacity, enhancing target binding in bacteria.
  • 3-[(2-Nitrophenyl)amino]-3-phenylpropanoic acid (): The nitro group introduces strong electron-withdrawing effects, possibly altering redox properties or binding to nitroreductase enzymes.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.